Caprolactone

• IUPAC Name: oxepan-2-one
• InChI: InChI=1S/C6H10O2/c7-6-4-2-1-3-5-8-6/h1-5H2
• InChI Key: PAPBSGBWRJIAAV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=O)OCC1
• Molecular Formula: C6H10O2
• Related CAS: 24980-41-4
• DSSTOX Substance ID: DTXSID4027159
• Molecular Weight: 114.14 g/mol
• Physical Description: Liquid, Colorless liquid; Miscible in water; [eChemPortal: SIDSUNEP] Colorless liquid; [MSDSonline], COLOURLESS HYGROSCOPIC LIQUID WITH CHARACTERISTIC ODOUR.
• Boiling Point: 237 °C
• Flash Point: 127 °C o.c.
• Solubility: Solubility in water: miscible
• Density: 1.07 g/cm³, Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.00
• Vapor Density: Relative vapor density (air = 1): 3.9
• Vapor Pressure: 0.13 [mmHg], 1.35X10-1 mm Hg at 25 °C, Vapor pressure, Pa at 25 °C: 0.8
• Mechanism of Action: CAPROLACTONE INHIBITED PROTEOLYTIC & FIBRINOLYTIC ACTIVITIES OF HUMAN PLASMIN. IN VERY LOW CONCN, IT ALSO INHIBITED ACTIVATION OF PLASMINOGEN THROUGH PLASMIN-STREPTOKINASE ACTIVATOR & HUMAN UROKINASE.
• CAS RN: 502-44-3
• Melting Point: -1.5 °C

Description

Caprolactone, also known as ε-caprolactone, is a colorless liquid with low viscosity. It is a cyclic ester, a member of the lactone family. The lactone ring in caprolactone is relatively easily opened by compounds containing active hydrogen atoms such as alcohols.

Synthesis Analysis

Caprolactone is synthesized through various methods. One method involves treating caprolactone with ammonia at elevated temperatures to give the lactam. Another method involves the strong exothermic Baeyer–Villiger oxidation of cyclohexanone. A variety of catalytic systems have been studied for the synthesis of polycaprolactone (PCL), touching on virtually every section of the periodic table.

Molecular Structure Analysis

The molecular structure of caprolactone can be analyzed using various techniques such as Fourier transform infrared spectroscopy (FTIR) and gel permeation chromatography (GPC). The chemical structure of the prepared materials was determined using these techniques.

Chemical Reactions Analysis

Caprolactone undergoes various chemical reactions. For instance, it reacts with ammonia at elevated temperatures to form a lactam. Carbonylation of caprolactone gives, after hydrolysis, pimelic acid. It also undergoes ring-opening polymerization to form polycaprolactone.

Physical And Chemical Properties Analysis

Caprolactone is a colorless liquid with low viscosity. It has a melting point of 115°C and a density of 1.01 g/cm³. It is soluble in water and most organic solvents.

Scientific Research Applications

Wound Healing Applications

. It is a versatile and promising biomaterial of synthetic origin. . .

Drug Delivery Systems

. . .

Tissue Engineering

. .

Environmentally Friendly Material Systems

. This makes it a promising material for sustainable development.

Biomedical Applications

. .

Nanofibrous Systems for Biomedicine

. . .

Safety And Hazards

Caprolactone is known to cause severe eye irritation. Exposure may result in corneal injury. It is recommended to wear personal protective equipment, ensure adequate ventilation, and avoid getting caprolactone in eyes, on skin, or on clothing.

Future Directions

Caprolactone and its derivatives have a wide range of applications in biomedical and energetic fields. Research is ongoing to improve the properties of caprolactone-based materials, such as their mechanical strength, bioactivity, and hydrophilicity. The development of novel catalysts that allow for the synthesis of caprolactone under milder reaction conditions and in shorter reaction times is also a promising area of research.

Synthesis routes and methods I

Procedure details

456 parts of 6-caprolactone and 9 parts of N,N-dimethylpiperidinium chloride are initially taken in the stirred reactor described in Example 1. 380 parts of phosgene and 70 parts of hydrogen chloride are passed in at 170°-175° C. in the course of 7 hours. The reaction mixture is then kept at this temperature for a further hour. Any phosgene and hydrogen chloride still present are blown out with nitrogen, and the reaction mixture is then worked up by distillation under reduced pressure. 424 parts of 6-chlorohexanoyl chloride and 86 parts of caprolactone are obtained. The conversion is 81% and the yield is 77.3%, based on lactone used.

Synthesis routes and methods II

Procedure details

The compound (A) can also be prepared by polymerization of the reaction product of the compound [5] with an α,β-unsaturated hydroxyl compound, such as 2-hydroxyethyl acrylate, 2-hydroxyethyl methacrylate, 2-hydroxypropyl acrylate, 2-hydroxypropyl methacrylate, 3-hydroxypropyl acrylate, 3-hydroxypropyl methacrylate, 2-hydroxybutyl acrylate, 2-hydroxybutyl methacrylate, 3-hydroxybutyl acrylate, 3-hydroxybutyl methacrylate, 4-hydroxybutyl acrylate, 4-hydroxybutyl methacrylate, dipentaerythritol hexa(meth)acrylate, hexa(meth)acrylate of a compound formed by addition of dipentaerythritol with ε-caprolactone and the like, or with a corresponding α,β-unsaturated thiol compound. The compound (A) can also be prepared by copolymerization of the reaction product with an α,β-unsaturated compound having no functional groups. Examples of the α,β-unsaturated compound having no functional groups are: methyl (meth)acrylate, ethyl (meth)acrylate, n-propyl (meth)acrylate, isopropyl (meth)acrylate, n-butyl (meth)acrylate, isobutyl (meth)acrylate, sec-butyl (meth)acrylate, t-butyl (meth)acrylate, cyclohexyl (meth)acrylate, 2-ethylhexyl (meth)acrylate, lauryl (meth)acrylate, stearyl (meth)acrylate, styrene, α-methylstyrene, p-vinyltoluene, acrylonitrile and the like.

Q & A

Q1: What is the molecular formula and weight of ε-Caprolactone?

A1: ε-Caprolactone is represented by the molecular formula C6H10O2 and has a molecular weight of 114.14 g/mol.

Q2: How can the structure of poly(ε-Caprolactone) (PCL) be characterized?

A2: PCL can be characterized using various spectroscopic techniques such as 1H-NMR [, , , ], 13C-NMR [, , , ], FTIR [, , , , , ], and X-ray photoelectron spectroscopy []. These methods provide information about the polymer's chemical structure, composition, and bonding.

Q3: How does the choice of initiator affect the properties of PCL?

A3: The initiator used in the ring-opening polymerization of ε-Caprolactone can significantly impact the final polymer properties. For instance, using a 350 Da methoxy poly(ethylene glycol) initiator results in lower viscosity polymers compared to octan-1-ol. []

Q4: Is PCL inherently biodegradable? What factors influence its degradation rate?

A4: Yes, PCL is known for its biodegradability. Factors such as the presence of hydrophilic comonomers like poly(l-lactide) [], cracks in the material [], and lipase concentration [] can significantly impact its degradation rate.

Q5: How does the molecular weight of PCL affect its gelling properties?

A5: Increasing the molecular weight of PCL triblock copolymers, particularly those with polyethylene glycol (PEG) segments, generally leads to increased viscosity and enhanced mechanical strength of the resulting hydrogels. []

Q6: What makes PCL suitable for use in biomedical applications?

A7: PCL exhibits excellent biocompatibility [, , ], making it suitable for biomedical applications. It degrades into non-toxic products and has been explored in drug delivery systems [, , , ], absorbable sutures [, ], nerve guides [, ], and 3D scaffolds for tissue engineering [].

Q7: How does the incorporation of nanoparticles affect PCL materials?

A8: Incorporating nanoparticles, like nano-SiO2 [], into PCL can influence its crystallization behavior. For example, nano-SiO2 can accelerate the crystallization of PCL and increase its crystallinity. []

Q8: What are the applications of PCL in drug delivery systems?

A9: PCL has been extensively studied for controlled drug release applications. It can be formulated into various drug delivery systems, such as microspheres [, ], nanoparticles [], and core-shell nanoparticles [], to encapsulate and deliver drugs like 5-fluorouracil [] and clonazepam [].

Q9: What are some common catalysts used in the ring-opening polymerization of ε-Caprolactone?

A10: Common catalysts include stannous octoate [, , , ], enzymes like lipases [, ], and aluminum trialkoxides []. The choice of catalyst can impact the polymerization rate, molecular weight control, and properties of the resulting PCL.

Q10: What role does ultrasound play in the enzymatic synthesis of PCL?

A11: Ultrasound irradiation can enhance the rate constant of PCL chain propagation, particularly at high monomer concentrations. This is attributed to improved mass transfer and extended reaction times despite increasing viscosity. []

Q11: How does the choice of solvent affect the ring-opening polymerization of ε-Caprolactone?

A12: The solvent can influence the polymerization kinetics, polymer morphology, and molecular weight distribution. For instance, sulfonic acid-functionalized Brønsted acidic ionic liquids (SFBAILs) can act as both solvents and catalysts, affecting the copolymerization of L-lactic acid and ε-Caprolactone. []

Q12: Can ε-Caprolactone be copolymerized with other monomers? If so, what are some examples?

A13: Yes, ε-Caprolactone can be copolymerized with various monomers, including L-lactide [, , , ], glycolide [, , ], trimethylene carbonate [], e-methyl-e-caprolactone [], and laurolactam []. This allows for tailoring the properties of the resulting copolymers for specific applications.

Q13: How can "click" chemistry be utilized in the synthesis of PCL-based materials?

A14: "Click" chemistry, particularly the copper-catalyzed azide-alkyne cycloaddition (CuAAC), offers a versatile approach to synthesize well-defined PCL-based materials. For example, it can be used to create PCL-acetal-PEG-acetal-PCL triblock copolymers for pH-triggered drug delivery. []

Q14: What is the role of the oxidation state of iron catalysts in the ROP of ε-Caprolactone?

A15: DFT studies have shown that the oxidation state of iron in bis(imino)pyridine complexes can influence their catalytic activity in the ring-opening polymerization of ε-Caprolactone. []

Q15: How can computational chemistry be used to study PCL and its derivatives?

A16: Computational methods like Density Functional Theory (DFT) are valuable tools for understanding the polymerization mechanism of ε-Caprolactone [], predicting the properties of PCL-based materials, and designing new catalysts for its synthesis.